1-(5-bromofuran-2-carbonyl)-5-(2-methoxyphenyl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazole

• IUPAC Name: (5-bromofuran-2-yl)-[3-(2-methoxyphenyl)-5-thiophen-3-yl-3,4-dihydropyrazol-2-yl]methanone
• InChI: InChI=1S/C19H15BrN2O3S/c1-24-16-5-3-2-4-13(16)15-10-14(12-8-9-26-11-12)21-22(15)19(23)17-6-7-18(20)25-17/h2-9,11,15H,10H2,1H3
• InChI Key: VUJMONJBBAOSMX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2CC(=NN2C(=O)C3=CC=C(O3)Br)C4=CSC=C4
• Molecular Formula: C19H15BrN2O3S
• Molecular Weight: 431.3 g/mol
• CAS No.: 1396746-90-9

Description

1-(5-bromofuran-2-carbonyl)-5-(2-methoxyphenyl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazole is a useful research compound. Its molecular formula is C19H15BrN2O3S and its molecular weight is 431.3. The purity is usually 95%.
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Scientific Research Applications

Crystallography and Structural Analysis

Research on isomorphous structures with small heterocyclic analogs, including thiophene derivatives, emphasizes the importance of these compounds in understanding crystal structures and the chlorine-methyl (Cl-Me) exchange rule. This type of research aids in the analysis of molecular disorder and isomorphism, which are critical for developing new materials and understanding their properties (Rajni Swamy et al., 2013).

Synthesis Methodologies

Innovative synthesis methods for creating pyrazole derivatives and other heterocyclic compounds have been developed. These methods include microwave-assisted synthesis and solvent-free approaches, highlighting the efficiency and environmental benefits of these techniques (Ashok et al., 2017). Additionally, directed metalation has been applied to synthesize benzo[b]thiophenes, serving as key intermediates for further chemical reactions (Pradhan & De, 2005).

Biological Activities

Compounds with structural similarities have shown various biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. For example, new pyrrolylnaphtho[2,1-b] furan derivatives demonstrated moderate antimicrobial activities (Joshi S.D et al., 2010). Another study synthesized pyrazole derivatives of gallic acid, which exhibited significant anti-inflammatory activity (Arunkumar et al., 2009).